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Compound of Interest

Compound Name: H-0104 dihydrochloride

Cat. No.: B1672574

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure and a proposed

synthetic route for H-0104 dihydrochloride, a potent Rho-associated coiled-coil forming

protein kinase (ROCK) inhibitor. The information compiled herein is intended to support

research and development efforts in the fields of medicinal chemistry and pharmacology.

Molecular Structure and Properties

H-0104 dihydrochloride, systematically named (2S)-1-[(4-Bromo-5-
isoquinolinyl)sulfonyl]hexahydro-2-methyl-1H-1,4-diazepine dihydrochloride, is a small

molecule inhibitor of ROCK.[1] Its chemical properties are summarized in the table below.

Property

Value

Chemical Formula

C15H20BrCl2N302S

Molecular Weight

457.21 g/mol [2]

Canonical SMILES

C[C@@H]1N(CCCNC1)S(=0)
(C2=CC=CC3=C2C(Br)=CN=C3)=0.[H]CL.[H]CI

InChl Key

HVNZBMLWOCZURY-IDMXKUIJSA-N[1]

CAS Number

913636-88-1[1]
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The molecular structure of H-0104 dihydrochloride is characterized by a central (S)-2-methyl-
1,4-diazepane ring linked via a sulfonamide bridge to a 4-bromo-isoquinoline moiety. The

stereochemistry at the methyl-substituted carbon of the diazepine ring is crucial for its biological
activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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